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Compound of Interest

Compound Name: 6-Sialyl-D-lactose*

Cat. No.: B12094058

Get Quote

Executive Summary
6'-Sialyl-D-lactose (6'-SL) is a trisaccharide and a dominant acidic human milk oligosaccharide

(HMO). Structurally, it consists of N-acetylneuraminic acid (Neu5Ac) linked via an

glycosidic bond to the galactose subunit of a lactose core (Gal

Glc).[1] Unlike its isomer 3'-Sialyllactose (3'-SL), which binds primarily to avian-type influenza
receptors, 6'-SL exhibits high specificity for human-type influenza virus receptors and plays a
critical role in immune modulation, cognitive development, and recent applications in muscle
atrophy prevention.[1]

Molecular Architecture
Nomenclature and Classification

Common Name: 6'-Sialyllactose (6'-SL)[2][3]

IUPAC Name:
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-Acetyl-

-D-neuraminyl-(2

6)-

-D-galactopyranosyl-(1

4)-D-glucose[1]

Chemical Formula:

[1]

Molecular Weight: 633.58 g/mol (Free Acid); 655.53 g/mol (Sodium Salt)[1]

CAS Number: 35890-39-2[4][5]

Structural Topology
The molecule is built upon a lactose scaffold (Gal-Glc) with a terminal sialic acid. The critical

structural feature is the

linkage, which confers a flexible "folded-back" conformation in solution compared to the more
linear extension seen in

isomers.

Isomeric Distinction
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Figure 1:Topological connectivity of 6'-Sialyllactose illustrating the specific glycosidic linkages

between monosaccharide units.
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Physicochemical Profile
The physicochemical stability of 6'-SL is dictated by the acidic nature of the sialic acid residue

and the reducing end of the glucose unit.

Parameter Value / Characteristic Technical Note

pKa ~2.6 (Carboxyl group)
Highly acidic; exists as an

anion at physiological pH.

Solubility >100 g/L (Water)

Highly hydrophilic due to

multiple -OH groups and

charged carboxylate.

Stability pH 4.0 – 8.0

Susceptible to acid hydrolysis

(cleavage of sialic acid) at pH

< 3.0.

Appearance White amorphous powder

Often supplied as a sodium

salt to improve stability and

solubility.

Mutarotation Yes

The terminal Glucose unit

exists as an equilibrium of

and

anomers.

Biosynthetic Engineering
Industrial production has shifted from chemical synthesis to microbial fermentation using

metabolically engineered Escherichia coli. The pathway requires the generation of the activated

sugar nucleotide CMP-Neu5Ac and its transfer to intracellular lactose.

Engineered Pathway in E. coli
The synthesis involves two parallel modules:

Sialic Acid Module: Synthesis of Neu5Ac from GlcNAc or endogenous precursors.
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Activation & Transfer: Activation to CMP-Neu5Ac and transfer to lactose via

-2,6-sialyltransferase.
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Figure 2:Metabolic engineering pathway for 6'-SL production in E. coli.[1] Key enzymes include

NeuB (sialic acid synthase), NeuA (CMP-sialic acid synthetase), and a specific α-2,6-

sialyltransferase.[1]

Analytical Characterization
Validating the structure of 6'-SL requires distinguishing it from its isomer 3'-SL. Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) are the gold standards.
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Nuclear Magnetic Resonance (NMR)
The diagnostic signals are the H-3 protons of the sialic acid and the anomeric protons. In 6'-SL,

the acetylation of the amino group and the specific magnetic environment of the

linkage create unique chemical shifts.

Table 1: Key

H NMR Chemical Shifts (

, 600 MHz)

Residue Proton

Chemical Shift
(

, ppm)

Multiplicity
Structural
Significance

Neu5Ac H-3 (eq) 2.67 dd

Diagnostic for

Sialic acid;

distinct from 3'-

SL (~2.76).[1]

Neu5Ac H-3 (ax) 1.73 t / dd

Large geminal

coupling;

confirms chair

conformation.

Neu5Ac
N-Acetyl (

)
2.04 s

Acetyl group

marker.

Gal H-1 4.45
d (

Hz)

-linkage

confirmation.

Glc
H-1 (

)
5.23

d (

Hz)

Reducing end

anomer (major).

[1]

Glc
H-1 (

)
4.67

d (

Hz)

Reducing end

anomer (minor).
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Mass Spectrometry (MS/MS)
In negative ion mode ESI-MS (

at

632), fragmentation yields characteristic daughter ions.[1]

Precursor Ion:

632.2[1]

Major Fragment 1:

290.1 (Neu5Ac residue) – confirms presence of sialic acid.

Major Fragment 2:

341.1 (Lactose core) – confirms the neutral disaccharide backbone.

Isomer Differentiation: High-energy collision-induced dissociation (CID) can distinguish 6'-SL

from 3'-SL based on the ratio of cross-ring cleavage ions (e.g.,

ions), which are more prevalent in

linkages due to steric accessibility.[1]

Therapeutic Mechanisms & Applications[1]
Muscle Health & Atrophy Prevention
Recent studies (2024) indicate 6'-SL preserves muscle mass under stress (e.g.,

dexamethasone-induced atrophy).[1]

Mechanism: Upregulation of MHC (Myosin Heavy Chain) expression and protection of

mitochondrial OXPHOS complexes.

Target: Sarcopenia and recovery from exercise-induced fatigue.

Immune Modulation & Gut Health[1]
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Anti-Adhesion: Acts as a soluble decoy receptor for pathogens (e.g., E. coli, Influenza) that

bind sialylated cell surface glycans.[1]

Prebiotic: Selectively stimulates Bifidobacterium species (e.g., B. infantis) in the infant gut,

promoting Short Chain Fatty Acid (SCFA) production.

GNE Myopathy[1][3][7]
Potential: 6'-SL serves as a bioavailable source of sialic acid, potentially bypassing the

genetic defect in the GNE enzyme (UDP-GlcNAc 2-epimerase/ManNAc kinase) responsible

for endogenous sialic acid synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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